137-88-2

Amprolium

In Stock

• CAS RN:
• 137-88-2

• Formula:
• C14H20Cl2N4

• InChI:
• InChI=1S/C14H19N4.2ClH/c1-3-6-13-16-9-12(14(15)17-13)10-18-8-5-4-7-11(18)2;;/h4-5,7-9H,3,6,10H2,1-2H3,(H2,15,16,17);2*1H/q+1;;/p-1

• InChIKey:
• PJBQYZZKGNOKNJ-UHFFFAOYSA-M

• Amprolium is a thiamine analog and antiprotozoal agent that interferes with thiamine metabolism and inhibits carbohydrate synthesis. It competitively inhibits thiamine uptake by E. tenella schizonts and by chick host intestinal cells (Kis = 7.6 and 326 μM, respectively). It also inhibits hexose formation and pentose utilization ex vivo in isolated lysed rat erythrocytes and in liver, kidney, heart, and intestinal tissue homogenates following dietary administration. Amprolium (1,000 ppm in feed) inhibits oocyst output and sporulation of Eimeria maxima, E. brunetti, and E. acervulina in infected chicks. It also decreases lesion and oocyst scores and mortality of E. tenella-infected chicks following dietary administration of a 125 ppm dose. Amprolium (100 μM) induces apoptosis in PC12 rat adrenal cells and increases the level of cleaved caspase-3.5 Formulations containing ampr...

N,N-Bis(2-chloroethyl)-p-toluenesulfonamide

In Stock

• CAS RN:
• 42137-88-2

• Formula:
• C11H15Cl2NO2S

• InChI:
• InChI=1S/C11H15Cl2NO2S/c1-10-2-4-11(5-3-10)17(15,16)14(8-6-12)9-7-13/h2-5H,6-9H2,1H3

• InChIKey:
• PTVBBIMKLOMGSY-UHFFFAOYSA-N

• N,N-Bis(2-chloroethyl)-p-toluenesulfonamide, also known as N,N-Bis(2-chloroethyl)-p-toluenesulfonamide, is a useful research compound. Its molecular formula is C11H15Cl2NO2S and its molecular weight is 296.2 g/mol. The purity is usually 95%.